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Compound of Interest |

Ethyl 1-(4-
Compound Name: bromophenyl)cyclopropanecarbox

ylate

Cat. No.: B573115

\ J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the handling, storage, and
potential applications of Ethyl 1-(4-bromophenyl)cyclopropanecarboxylate, a key
intermediate in the synthesis of various biologically active molecules.

Chemical and Physical Properties

Ethyl 1-(4-bromophenyl)cyclopropanecarboxylate is a liquid at room temperature with a
purity typically ranging from 95-99%.[1][2] While specific experimental data for its boiling point
and density are not readily available in the cited literature, a predicted boiling point has been
reported. For reference, the physical properties of the parent compound, ethyl
cyclopropanecarboxylate, are provided.
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Property Value Source
CAS Number 1215205-50-7 [1]12]
Molecular Formula C12H13BrO2 [1][2]
Molecular Weight 269.13 g/mol [1]
Physical State Liquid [1]
Purity 95-99% [11[2]
Boiling Point Predicted: 306.5 = 35.0 °C at

760 mmHg
Density Not available
Parent Compound Data (Ethyl
cyclopropanecarboxylate)
Boiling Point 129-133 °C (lit.)
Density 0.96 g/mL at 25 °C (lit.)

Safety, Handling, and Storage

2.1 Hazard ldentification

Ethyl 1-(4-bromophenyl)cyclopropanecarboxylate is classified as a hazardous substance. It
is crucial to handle this compound with appropriate safety precautions in a laboratory setting.

Precautionary Statement
Codes

Hazard GHS Classification

P264, P280, P302+P352,
P332+P313, P362

Skin Irritation H315: Causes skin irritation

H319: Causes serious eye P280, P305+P351+P338,

Eye Irritation o
irritation P337+P313

H335: May cause respiratory P261, P271, P304+P340,

Respiratory Irritation S
irritation P312, P403+P233
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2.2 Handling Protocol
o Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

o Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.

2.3 Storage Protocol

o Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.

o Keep the container tightly sealed to prevent moisture ingress and contamination. Some
suppliers recommend storage at room temperature, while others suggest refrigeration at 4°C
under an inert gas.

Application in Drug Discovery: A Building Block for
MGIuR Antagonists

Derivatives of 1-(4-bromophenyl)cyclopropane are valuable intermediates in the synthesis of
antagonists for metabotropic glutamate receptors (mGIuRs), particularly mGIuR1 and mGIuR5.
These receptors are implicated in a variety of neurological and psychiatric disorders, making
their antagonists promising therapeutic agents.

3.1 Potential Signaling Pathway Involvement

The diagram below illustrates the general signaling pathway of group | mGluRs (mGluR1 and
MGIuUR5). Antagonists developed from Ethyl 1-(4-bromophenyl)cyclopropanecarboxylate
would act to inhibit this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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